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Compound of Interest

Compound Name: Lisavanbulin dihydrochloride

Cat. No.: B608594

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of
Lisavanbulin dihydrochloride, an investigational antineoplastic agent. Adherence to these
guidelines is essential to minimize exposure risk and ensure a safe laboratory environment.

Lisavanbulin dihydrochloride is a microtubule-destabilizing agent being investigated for the
treatment of cancers such as glioblastoma and ovarian cancer. As with other cytotoxic and
antineoplastic drugs, it is considered a hazardous substance that can pose risks such as
carcinogenicity, mutagenicity, and teratogenicity. Therefore, stringent handling protocols are
necessary to protect personnel from potential occupational exposure through skin contact,
inhalation, or accidental ingestion.

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) is the primary control
measure to prevent exposure to Lisavanbulin dihydrochloride. A comprehensive PPE
ensemble should be worn at all times when handling the compound, from receipt of the
material to its final disposal.

Summary of Recommended Personal Protective Equipment
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PPE Category Specification Rationale
Provides a barrier against skin
o contact. Double gloving offers
Chemotherapy-tested nitrile or N i i
Gloves additional protection, with the
latex gloves, double-gloved.
outer glove worn over the
gown cuff.
Disposable, lint-free, non-
permeable gown with a solid Protects skin and personal
Gown

front, long sleeves, and tight-

fitting cuffs.

clothing from contamination.

Eye and Face Protection

Safety goggles or a full-face
shield.

Protects against splashes and
aerosols. Regular eyeglasses

are not sufficient.

Respiratory Protection

Surgical mask for general
handling. An N95 respirator
should be used when there is
a risk of aerosol generation
(e.g., handling powders,

cleaning spills).

Minimizes the risk of inhaling

airborne drug particles.

Additional Protection

Shoe covers.

Prevents the tracking of
contamination outside of the

work area.

Experimental Protocols: Handling and Administration

All procedures involving Lisavanbulin dihydrochloride must be performed in a designated

area and within a containment device to minimize environmental contamination.

Preparation of Lisavanbulin Dihydrochloride

» Containment: All preparation of Lisavanbulin dihydrochloride, including reconstitution and

dilution, must be conducted in a certified biological safety cabinet (BSC) or a chemical fume

hood.
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o Work Surface: The work surface should be covered with a plastic-backed absorbent pad
which should be disposed of as trace chemotherapy waste upon completion of the work or if
contamination occurs.

o Syringes and Connections: Use Luer-Lok syringes and fittings to prevent accidental
disconnection and leakage.

o Transport: When transporting Lisavanbulin dihydrochloride, it must be in a sealed,
labeled, and non-breakable secondary container.

Administration

e PPE: Full PPE, as detailed in the table above, is mandatory during the administration of
Lisavanbulin dihydrochloride.

e Gloving: Change gloves immediately if they become contaminated or punctured, and at
regular intervals (e.g., every 30-60 minutes).

o Waste: All disposable items used during administration, such as gloves, pads, and syringes,
are considered contaminated and must be disposed of as chemotherapy waste.

Operational and Disposal Plans

A clear plan for spill management and waste disposal is critical to maintaining a safe working
environment.

Spill Management

Alerting Personnel: Immediately alert others in the area of the spill.

Evacuation: Evacuate the immediate area if the spill is large or involves a powder.

PPE: Before cleaning a spill, don the appropriate PPE, including a respirator for larger spills.

Containment: Use a chemotherapy spill kit to contain and absorb the spill.

Cleaning: Clean the area with a detergent solution followed by water.
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o Disposal: All materials used to clean the spill must be disposed of as hazardous chemical
waste.

Waste Disposal

Chemotherapy waste must be segregated from other waste streams.

Waste Type Description Disposal Container

Items that are empty or contain _
) Yellow sharps containers or
only residual amounts of the )
) other designated trace
Trace Chemotherapy Waste drug (e.g., empty vials,

) chemotherapy waste

syringes, used gloves, gowns, )
containers.

and pads).

Unused or expired
_ o _ Black RCRA (Resource
Lisavanbulin dihydrochloride, )
] ] ) Conservation and Recovery
Bulk Chemotherapy Waste partially filled containers, and
_ . Act) hazardous waste

materials from cleaning up )

. containers.
large spills.

Do not autoclave waste containing chemotherapeutic agents. All waste must be collected by a
licensed hazardous waste disposal service.

Visual Guidance
Workflow for PPE Selection and Use
The following diagram illustrates the decision-making process and workflow for the correct

selection and use of personal protective equipment when handling Lisavanbulin
dihydrochloride.
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Preparation Phase

Handling Lisavanbulin Dihydrochloride
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'
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PPE Epsemble
Y v v Y

Double Nitrile Gloves
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Impermeable Gown Safety Goggles or Face Shield Surgical Mask or N95 Respirator

Procedural Phase
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'

Perform Task in Containment
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'

Doff PPE Carefully
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Y

Dispose of Contaminated PPE and Materials
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Hand Hygiene

Click to download full resolution via product page

Caption: PPE selection and use workflow for Lisavanbulin dihydrochloride.
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 To cite this document: BenchChem. [Essential Safety and Handling Precautions for
Lisavanbulin Dihydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608594#personal-protective-equipment-for-handling-
lisavanbulin-dihydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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